Cas no 2227881-05-0 ((2S)-4-(4-methylthiophen-3-yl)butan-2-ol)

• Product Name: (2S)-4-(4-methylthiophen-3-yl)butan-2-ol
• CAS No: 2227881-05-0
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 5785700
• PubChem ID: 165662325
• Update Time: 2023-12-26

(2S)-4-(4-methylthiophen-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1747535
• (2S)-4-(4-methylthiophen-3-yl)butan-2-ol
• 2227881-05-0

• Inchi： 1S/C9H14OS/c1-7-5-11-6-9(7)4-3-8(2)10/h5-6,8,10H,3-4H2,1-2H3/t8-/m0/s1
• InChI Key： YYZPTHQOORVARW-QMMMGPOBSA-N
• SMILES： S1C=C(C)C(=C1)CC[C@H](C)O

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų